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Compound of Interest

Compound Name: 1H-Phenalene-1,3(2H)-dione

Cat. No.: B104059 Get Quote

Solubility of 1H-Phenalene-1,3(2H)-dione: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1H-Phenalene-1,3(2H)-
dione in common organic solvents. Due to a lack of specific quantitative solubility data in

publicly available literature, this document focuses on qualitative solubility information inferred

from synthesis and purification procedures, and provides a general experimental framework for

determining solubility.

Core Compound Information
Property Value

Chemical Name 1H-Phenalene-1,3(2H)-dione

CAS Number 5821-59-0

Molecular Formula C₁₃H₈O₂

Molecular Weight 196.20 g/mol

Melting Point 265 °C (decomposes, in Acetic Acid)[1]
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Qualitative Solubility Data
While precise quantitative solubility data is not readily available, information gleaned from

synthetic and purification procedures allows for a qualitative assessment of its solubility in

various common organic solvents. This information is summarized in the table below.
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Solvent Qualitative Solubility Context from Literature

Dichloromethane (CH₂Cl₂) Soluble

Used as a solvent for

extraction and column

chromatography of 1H-

Phenalene-1,3(2H)-dione

derivatives.

Methanol (MeOH) Soluble

Employed as a solvent in

reactions involving derivatives

of 1H-Phenalene-1,3(2H)-

dione.

Acetic Acid
Soluble (especially with

heating)

Used as a solvent for

determining the melting point,

suggesting good solubility at

elevated temperatures.[1]

Chloroform (CHCl₃) Likely Soluble

Often used in similar

applications to

dichloromethane for nonpolar

to moderately polar

compounds.

Acetone Likely Soluble
A versatile solvent for many

organic compounds.

Ethyl Acetate Likely Soluble

Commonly used for extraction

and chromatography of

compounds with similar

polarity.

Hexane/Petroleum Ether Sparingly Soluble to Insoluble

Typically used as anti-solvents

or in solvent mixtures for

purification, suggesting low

polarity and thus low solubility.

Water Insoluble

The nonpolar aromatic

structure suggests very low

solubility in water.
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Experimental Protocol for Solubility Determination
For researchers requiring precise quantitative solubility data, the following general

experimental protocol for the isothermal shake-flask method is recommended.

Objective: To determine the equilibrium solubility of 1H-Phenalene-1,3(2H)-dione in a given

solvent at a specific temperature.

Materials:

1H-Phenalene-1,3(2H)-dione (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated thermometer

Analytical balance

Vials with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 1H-Phenalene-1,3(2H)-dione to a vial containing a known

volume of the selected solvent. The presence of undissolved solid is crucial to ensure

equilibrium is reached.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:
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Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the samples for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is

reached. The time required should be determined by preliminary experiments where

concentration is measured at different time points until it becomes constant.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature

for a few hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to

avoid precipitation.

Immediately filter the solution through a syringe filter into a clean, pre-weighed vial. This

step is critical to remove any undissolved microcrystals.

Quantification:

Determine the concentration of 1H-Phenalene-1,3(2H)-dione in the filtered solution using

a validated analytical method such as HPLC or UV-Vis spectrophotometry. A calibration

curve with known concentrations of the compound should be prepared beforehand.

Data Analysis:

Calculate the solubility in the desired units (e.g., mg/mL, mol/L).

Repeat the experiment at least in triplicate to ensure the reproducibility of the results.

Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the study of

1H-Phenalene-1,3(2H)-dione.

Caption: Experimental workflow for determining the solubility of 1H-Phenalene-1,3(2H)-dione.
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Synthesis & Modification

Potential Applications

Starting Materials

e.g., Naphthalene derivatives

1H-Phenalene-1,3(2H)-dione

Core Structure

Chemical Derivatization

e.g., Halogenation, Amination

Organic Synthesis| Intermediate for complex structures

Medicinal Chemistry| Precursor for bioactive molecules

Materials Science| Development of functional materials

Click to download full resolution via product page

Caption: Logical flow from synthesis to potential applications of 1H-Phenalene-1,3(2H)-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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